Cas no 1806612-91-8 (Ethyl 3-(3-ethoxy-3-oxopropyl)-4-ethylbenzoate)
Ethyl 3-(3-ethoxy-3-oxopropyl)-4-ethylbenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3-(3-ethoxy-3-oxopropyl)-4-ethylbenzoate
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- Inchi: 1S/C16H22O4/c1-4-12-7-8-14(16(18)20-6-3)11-13(12)9-10-15(17)19-5-2/h7-8,11H,4-6,9-10H2,1-3H3
- InChI Key: NLHRTDDTDXDMSD-UHFFFAOYSA-N
- SMILES: O(CC)C(CCC1C=C(C(=O)OCC)C=CC=1CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 314
- XLogP3: 3.4
- Topological Polar Surface Area: 52.6
Ethyl 3-(3-ethoxy-3-oxopropyl)-4-ethylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015007905-250mg |
Ethyl 3-(3-ethoxy-3-oxopropyl)-4-ethylbenzoate |
1806612-91-8 | 97% | 250mg |
470.40 USD | 2021-05-31 | |
| Alichem | A015007905-500mg |
Ethyl 3-(3-ethoxy-3-oxopropyl)-4-ethylbenzoate |
1806612-91-8 | 97% | 500mg |
855.75 USD | 2021-05-31 | |
| Alichem | A015007905-1g |
Ethyl 3-(3-ethoxy-3-oxopropyl)-4-ethylbenzoate |
1806612-91-8 | 97% | 1g |
1,490.00 USD | 2021-05-31 |
Ethyl 3-(3-ethoxy-3-oxopropyl)-4-ethylbenzoate Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on Ethyl 3-(3-ethoxy-3-oxopropyl)-4-ethylbenzoate
Ethyl 3-(3-Ethoxy-3-Oxopropyl)-4-Ethylbenzoate: A Comprehensive Overview
Ethyl 3-(3-Ethoxy-3-Oxopropyl)-4-Ethylbenzoate, with the CAS number 1806612-91-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a benzoate ester group with a substituted propyl chain. The benzoate moiety is a common feature in many organic compounds, often contributing to their stability and reactivity. The ethoxy group within the propyl chain adds further complexity, influencing the compound's solubility and interaction with other molecules.
The synthesis of Ethyl 3-(3-Ethoxy-3-Oxopropyl)-4-Ethylbenzoate typically involves multi-step reactions, including esterification and substitution processes. Recent advancements in catalytic methods have enabled more efficient production of this compound, reducing costs and improving yield. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.
One of the most intriguing aspects of this compound is its potential application in drug delivery systems. The oxo group within the structure can act as a reactive site for bioisosteric replacements, allowing for the creation of bioactive molecules with tailored pharmacokinetic properties. Studies published in leading journals such as *Journal of Medicinal Chemistry* have highlighted its role in developing new therapeutic agents targeting chronic diseases like cancer and neurodegenerative disorders.
In addition to its medicinal applications, Ethyl 3-(3-Ethoxy-3-Oxopropyl)-4-Ethylbenzoate has shown promise in materials science. Its ability to form self-assembled monolayers makes it a candidate for use in nanotechnology applications, such as sensors and electronic devices. Recent research has focused on optimizing its surface properties to enhance performance in these technologies.
The physical properties of this compound are also worth noting. It has a melting point of approximately 50°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. These characteristics make it suitable for various laboratory techniques, including chromatography and spectroscopy.
From an environmental perspective, understanding the degradation pathways of Ethyl 3-(3-Ethoxy-3-Oxopropyl)-4-Ethylbenzoate is crucial. Studies have shown that it undergoes hydrolysis under alkaline conditions, producing biodegradable byproducts. This information is vital for assessing its environmental impact and ensuring sustainable practices in its production and use.
In conclusion, Ethyl 3-(3-Ethoxy-3-Oxopropyl)-4-Ethylbenzoate (CAS No: 1806612-91-8) is a versatile compound with applications spanning multiple disciplines. Its unique structure, efficient synthesis methods, and promising applications make it a subject of ongoing research interest. As advancements continue to emerge, this compound holds the potential to contribute significantly to both medicinal and technological innovations.
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